Cas no 2229467-94-9 (2-(3-bromo-2-fluorophenyl)ethane-1-thiol)

• Product Name: 2-(3-bromo-2-fluorophenyl)ethane-1-thiol
• CAS No: 2229467-94-9
• MF: C₈H₈BrFS
• MW: 235.116523742676
• CID: 6521517
• PubChem ID: 165845648
• Update Time: 2025-10-30

2-(3-bromo-2-fluorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-fluorophenyl)ethane-1-thiol
• EN300-1905116
• 2229467-94-9

• Inchi： 1S/C8H8BrFS/c9-7-3-1-2-6(4-5-11)8(7)10/h1-3,11H,4-5H2
• InChI Key： KCIDDUBVKDSUHX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CCS

Computed Properties

• Exact Mass: 233.95141g/mol
• Monoisotopic Mass: 233.95141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 1Ų

Additional information on 2-(3-bromo-2-fluorophenyl)ethane-1-thiol

Comprehensive Overview of 2-(3-bromo-2-fluorophenyl)ethane-1-thiol (CAS No. 2229467-94-9)

2-(3-bromo-2-fluorophenyl)ethane-1-thiol (CAS No. 2229467-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a thiol group (-SH) attached to an ethane backbone, which is further substituted with a 3-bromo-2-fluorophenyl moiety. The presence of both bromine and fluorine atoms in its aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers are increasingly exploring the potential of 2-(3-bromo-2-fluorophenyl)ethane-1-thiol in the development of novel small-molecule drugs and bioconjugation techniques. Its thiol group is particularly useful for forming stable bonds with other functional groups, such as maleimides or disulfides, which are critical in drug delivery systems and protein engineering. Recent studies highlight its role in creating targeted therapies, especially in oncology and neurology, where precision and stability are paramount.

The compound's CAS No. 2229467-94-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, solubility, and stability under various conditions. For instance, questions like "How to synthesize 2-(3-bromo-2-fluorophenyl)ethane-1-thiol?" or "What are the applications of thiol-containing compounds in medicine?" are common. These queries underscore the need for detailed, accessible information on this compound.

From an environmental perspective, 2-(3-bromo-2-fluorophenyl)ethane-1-thiol is also being studied for its potential in green chemistry applications. Its ability to participate in catalytic reactions with minimal byproducts aligns with the global push for sustainable chemical processes. Innovations in catalysis and waste reduction are driving demand for such compounds, as industries seek eco-friendly alternatives to traditional reagents.

In summary, 2-(3-bromo-2-fluorophenyl)ethane-1-thiol (CAS No. 2229467-94-9) is a versatile and highly functionalized compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique combination of a thiol group and halogenated aromatic ring makes it a subject of ongoing research, particularly in areas like drug development and sustainable chemistry. As interest in precision medicine and green technologies grows, this compound is poised to play an increasingly important role in scientific advancements.